Cas no 2094864-94-3 (1-(Prop-2-yn-1-yl)-4-{3-[(trifluoromethyl)sulfanyl]benzoyl}piperazine)

• Product Name: 1-(Prop-2-yn-1-yl)-4-{3-[(trifluoromethyl)sulfanyl]benzoyl}piperazine
• CAS No: 2094864-94-3
• MF: C₁₅H₁₅F₃N₂OS
• MW: 328.352612733841
• CID: 5879139
• PubChem ID: 126838587
• Update Time: 2025-05-19

1-(Prop-2-yn-1-yl)-4-{3-[(trifluoromethyl)sulfanyl]benzoyl}piperazine Chemical and Physical Properties

Names and Identifiers

• EN300-26623237
• Z2629345254
• (4-prop-2-ynylpiperazin-1-yl)-[3-(trifluoromethylsulfanyl)phenyl]methanone
• 1-(prop-2-yn-1-yl)-4-{3-[(trifluoromethyl)sulfanyl]benzoyl}piperazine
• 2094864-94-3
• AKOS033960412
• 1-(Prop-2-yn-1-yl)-4-{3-[(trifluoromethyl)sulfanyl]benzoyl}piperazine

• Inchi： 1S/C15H15F3N2OS/c1-2-6-19-7-9-20(10-8-19)14(21)12-4-3-5-13(11-12)22-15(16,17)18/h1,3-5,11H,6-10H2
• InChI Key： ONARLJGDMSPXBU-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(=C1)C(N1CCN(CC#C)CC1)=O

Computed Properties

• Exact Mass: 328.08571877g/mol
• Monoisotopic Mass: 328.08571877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.8Ų

Additional information on 1-(Prop-2-yn-1-yl)-4-{3-[(trifluoromethyl)sulfanyl]benzoyl}piperazine

Research Brief on 1-(Prop-2-yn-1-yl)-4-{3-[(trifluoromethyl)sulfanyl]benzoyl}piperazine (CAS: 2094864-94-3)

Recent advancements in chemical biology and pharmaceutical research have highlighted the potential of 1-(Prop-2-yn-1-yl)-4-{3-[(trifluoromethyl)sulfanyl]benzoyl}piperazine (CAS: 2094864-94-3) as a promising scaffold for drug discovery. This compound, characterized by its unique trifluoromethylsulfanyl and propynyl functional groups, has garnered attention for its potential applications in targeting various disease pathways, including neurological disorders and cancer. The following brief synthesizes the latest findings related to this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of 1-(Prop-2-yn-1-yl)-4-{3-[(trifluoromethyl)sulfanyl]benzoyl}piperazine has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic reactions, including amide coupling and nucleophilic substitution, to achieve high selectivity. The presence of the trifluoromethylsulfanyl group is particularly noteworthy, as it enhances the compound's metabolic stability and binding affinity to target proteins, making it a valuable moiety in medicinal chemistry.

In vitro and in vivo studies have demonstrated the compound's efficacy as a modulator of specific neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling. This suggests potential applications in treating psychiatric disorders such as depression and schizophrenia. Additionally, preliminary data indicate that the compound exhibits inhibitory effects on certain kinases implicated in cancer cell proliferation, opening avenues for oncology research.

Structural-activity relationship (SAR) studies have further elucidated the importance of the propynyl group in enhancing the compound's pharmacokinetic properties. The alkyne functionality allows for further derivatization via click chemistry, enabling the development of targeted drug conjugates or probes for mechanistic studies. Recent work has also explored the compound's potential as a PET radiotracer, leveraging the fluorine-18 isotope for imaging applications.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Current research is focused on designing analogs with improved therapeutic indices and exploring novel delivery systems to enhance bioavailability. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of this molecule into clinical candidates.

In conclusion, 1-(Prop-2-yn-1-yl)-4-{3-[(trifluoromethyl)sulfanyl]benzoyl}piperazine represents a versatile chemical entity with significant potential in drug discovery. Its unique structural features and demonstrated biological activities make it a compelling subject for further investigation. Continued research will likely uncover additional therapeutic applications and refine its pharmacological profile, contributing to the advancement of precision medicine.